Cas no 77392-58-6 (Paraherquamide A)

Paraherquamide A is a naturally occurring indole alkaloid isolated from Penicillium species, known for its potent anthelmintic and insecticidal properties. Its complex molecular structure, featuring a unique spiro-indoline framework, contributes to its high bioactivity against parasitic nematodes and insects. The compound exhibits selective toxicity, targeting neuromuscular systems in pests while demonstrating low mammalian toxicity, making it a valuable candidate for agricultural and veterinary applications. Its mode of action involves disrupting glutamate-gated chloride channels, a mechanism distinct from conventional anthelmintics, reducing the risk of cross-resistance. Paraherquamide A serves as a lead compound for developing novel antiparasitic agents, with ongoing research exploring its synthetic derivatives for enhanced efficacy and stability.
Paraherquamide A structure
Paraherquamide A structure
Product Name:Paraherquamide A
CAS No:77392-58-6
MF:C28H35N3O5
MW:493.594607591629
CID:568944
PubChem ID:156934
Update Time:2025-06-07

Paraherquamide A Chemical and Physical Properties

Names and Identifiers

    • Spiro[4H,8H-[1,4]dioxepino[2,3-g]indole-8,7'(8'H)-[5H,6H-5a,9a](iminomethano)[1H]cyclopent[f]indolizine]-9,10'(10H)-dione,2',3',8'a,9'-tetrahydro-1'-hydroxy-1',4,4,8',8',11'-hexamethyl-,(1'R,5'aS,7'R,8'aS,9'aR)-
    • (1R,3S,5R,7S,12R)-12-Hydroxy-4,4,4',4',12,14-hexamethyl-4'H,13H-spiro[9,14-diazatetracyclo[5.5.2.0~1,9~.0~3,7~]tetradecane-5,8'-[1,4]dioxepino[2,3-g]indole]-9',13(10'H)-dione
    • Paraherquamide
    • Paraherquamide A
    • Spiro[4H,8H-[1,4]dioxepino[2,3-g]indole-8,7'(8'H)-[5H,6H-5a,9a](iminomethano)[1H]cyclopent[f]i...
    • Spiro[4H,8H-[1,4]dioxepino[2,3-g]indole-8,7'(8'H)-[5H,6H-5a,9a](iminomethano)[1H]cyclopent[f]indolizine]-9,10'(10H)-dione,2',
    • Spiro[4H,8H-[1,4]dioxepino[2,3-g]indole-8,7'(8'H)-[5H,6H-5a,9a](iminomethano)[1H]cyclopent[f]indolizine]-9,10'(10H)-dione,2',3',8'a,9'-tetrahydro-1'-hydroxy-1',4,4,8',8',11'-hexamethyl-,(1'R,5'aS,7'R,
    • PARAHERQUAMIDE [MI]
    • Q27287870
    • 1',9-Dihydroxy-1',4,4,8',8',11'-hexamethyl-2',3',8'a,9'-tetrahydro-1'H,4H,5'H,6'H,8'H-spiro[1,4-dioxepino[2,3-g]indole-8,7'-[5a,9a](epiminomethano)cyclopenta[f]indolizin]-10'-one
    • (-)-Paraherquamide
    • CHEBI:200643
    • NSC784317
    • SCHEMBL1547700
    • UNII-R72VB4E4KC
    • DTXSID70998607
    • (1'R,5'AS,7'R,8'AS,9'AR)-2',3',8'A,9'-TETRAHYDRO-1'-HYDROXY-1',4,4,8',8',11'-HEXAMETHYLSPIRO(4H,8H-(1,4)DIOXEPINO(2,3-G)INDOLE-8,7'(8'H)-(5H,6H-5A,9A)(IMINOMETHANO)(1H)CYCLOPENT(F)INDOLIZINE)-9,10'(10H)-DIONE
    • NSC-784317
    • (1'S,6'R,7'R,8R,9'S)-6'-hydroxy-4,4,6',10',10',13'-hexamethylspiro[10H-[1,4]dioxepino[2,3-g]indole-8,11'-3,13-diazatetracyclo[5.5.2.01,9.03,7]tetradecane]-9,14'-dione
    • (-)-Paraherquamide A
    • 77392-58-6
    • BRN 3599562
    • AT37274
    • R72VB4E4KC
    • DA-66485
    • GLXC-19175
    • (1'S,6'R,7'R,8R,9'S)-6'-hydroxy-4,4,6',10',10',13'-hexamethylspiro(10H-(1,4)dioxepino(2,3-g)indole-8,11'-3,13-diazatetracyclo(5.5.2.01,9.03,7)tetradecane)-9,14'-dione
    • Inchi: 1S/C28H35N3O5/c1-23(2)10-12-35-20-17(36-23)8-7-16-19(20)29-21(32)27(16)14-26-15-31-11-9-25(5,34)28(31,22(33)30(26)6)13-18(26)24(27,3)4/h7-8,10,12,18,34H,9,11,13-15H2,1-6H3,(H,29,32)/t18-,25+,26+,27+,28-/m0/s1
    • InChI Key: UVZZDDLIOJPDKX-ITKQZBBDSA-N
    • SMILES: O[C@]1(C)CCN2C[C@]34C[C@@]5(C(NC6C7=C(C=CC5=6)OC(C)(C)C=CO7)=O)C(C)(C)[C@@H]3C[C@@]21C(N4C)=O

Computed Properties

  • Exact Mass: 493.25767123g/mol
  • Monoisotopic Mass: 493.25767123g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 0
  • Complexity: 1090
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 91.3Ų

Experimental Properties

  • Melting Point: 244-247° (dec)
  • Specific Rotation: D22 -28° (c = 0.43 in methanol)

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Additional information on Paraherquamide A

Introduction to Paraherquamide A (CAS No. 77392-58-6)

Paraherquamide A, a naturally occurring compound with the chemical formula CAS No. 77392-58-6, has garnered significant attention in the field of pharmaceutical research due to its unique biochemical properties and potential therapeutic applications. This compound, belonging to the herquamide family, has been extensively studied for its pharmacological effects, particularly in the context of neuroprotective and anti-inflammatory mechanisms.

The structure of Paraherquamide A exhibits a complex arrangement of aromatic rings and heterocyclic functionalities, which contribute to its distinct biological activity. Recent studies have highlighted its role in modulating neurotransmitter pathways, making it a promising candidate for the development of novel treatments for neurological disorders. The compound's ability to interact with specific receptor targets has been a focal point in preclinical investigations, demonstrating its potential as a lead molecule for drug discovery.

In the realm of neuroscience research, Paraherquamide A has shown remarkable efficacy in models of neurodegeneration. Its interaction with glutamate receptors and its ability to reduce oxidative stress have been particularly noteworthy. These findings align with the growing interest in natural products as sources of bioactive compounds that can address complex neurological conditions. The compound's mechanism of action involves both peripheral and central nervous system effects, suggesting a multifaceted approach to therapeutic intervention.

Moreover, the pharmacokinetic profile of Paraherquamide A has been a subject of detailed investigation. Studies indicate that it exhibits moderate solubility in water and lipids, facilitating its absorption and distribution across biological membranes. This characteristic is crucial for developing formulations that enhance bioavailability and target-specific tissues. The compound's stability under various physiological conditions has also been assessed, ensuring its suitability for clinical applications.

The synthetic pathways for Paraherquamide A have been explored to understand its biosynthetic origins and potential for semi-synthetic production. Research in this area has not only provided insights into the metabolic pathways of producing organisms but also opened avenues for modifying the compound's structure to enhance its pharmacological properties. Advances in synthetic chemistry have enabled the production of analogs with improved efficacy and reduced side effects.

Recent advancements in computational chemistry have further accelerated the study of Paraherquamide A. Molecular docking simulations have been employed to predict its binding interactions with biological targets, providing a rational basis for designing derivatives with enhanced activity. These computational approaches complement experimental studies, offering a synergistic strategy for drug development.

The clinical trials involving Paraherquamide A are still in preliminary stages, but initial results are promising. The compound has demonstrated safety profiles in animal models, with no significant toxicities observed at therapeutic doses. This encourages further exploration into human trials, where its potential benefits in treating neurological disorders can be fully evaluated.

In conclusion, Paraherquamide A (CAS No. 77392-58-6) represents a significant advancement in natural product-based drug discovery. Its unique biochemical properties, coupled with promising preclinical data, position it as a valuable candidate for further development. As research continues to uncover new aspects of its pharmacology and mechanisms of action, Paraherquamide A is poised to make substantial contributions to therapeutic interventions in neurological diseases.

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